![molecular formula C8H8F2N2O B2446524 4-amino-3,5-difluoro-N-methylbenzamide CAS No. 1339700-91-2](/img/structure/B2446524.png)
4-amino-3,5-difluoro-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Amino-3,5-difluoro-N-methylbenzamide (AFMBA) is an important organic compound that has been studied extensively in recent years due to its numerous potential applications in the fields of pharmaceuticals, biochemistry, and materials science. AFMBA is a highly versatile compound that is capable of undergoing a variety of chemical reactions, making it an invaluable tool for synthetic chemists. In addition, AFMBA has been found to have a variety of biological activities, making it a promising drug candidate for a range of diseases.
Scientific Research Applications
Synthesis of Difluoroalkylated Nitrogen-containing Heterocycles
A nickel-catalyzed aminofluoroalkylative cyclization of unactive alkenes with iododifluoromethyl ketones was developed to construct versatile difluoroalkylated Nitrogen-containing heterocycles including aziridines, pyrrolidines and piperidines in moderate to high yields .
Enzymatic Defluorination
4-amino-3,5-difluoro-N-methylbenzamide can be used in enzymatic defluorination reactions. For instance, defluorination of 4-fluorophenol is directly conducted without the structural transformation by 4-fluorophenol monooxygenase .
Synthesis of Fluorinated Pyridines
3,5-Difluoro-2,4,6-triazidopyridine has been synthesized by reaction of nucleophylic substitution from pentafluoropyridine and sodium azide . The 3,5-difluoro-2,4,6-trinitren has been obtained further from this compound and investigated by IR-spectroscopy .
Synthesis of Fluorinated Aziridines
Fluorinated aziridines are of high importance both due to their wide applications in bioactive molecules and their roles as multifunctional intermediates for the formation of more complex fluorinated amines or fluorinated amino acids via ring-opening reactions .
Synthesis of Difluoroalkylated Aziridines
The synthesis of difluoroalkylated aziridines remains rather underdeveloped. The development for the synthesis of structurally diverse difluorinated compounds have become attractive due to the increasing application of the gem-difluoro unit in bioactive molecular .
Synthesis of Fluorinated Amino Acids
Fluorinated amino acids can be synthesized via ring-opening reactions of fluorinated aziridines . These amino acids have potential applications in medicinal chemistry and drug development.
properties
IUPAC Name |
4-amino-3,5-difluoro-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2N2O/c1-12-8(13)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZRTDQDKUIHOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=C(C(=C1)F)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-3,5-difluoro-N-methylbenzamide | |
CAS RN |
1339700-91-2 |
Source
|
Record name | 4-amino-3,5-difluoro-N-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.